Cas no 55133-62-5 (Pyrimidine, nitro-)

• Product Name: Pyrimidine, nitro-
• CAS No: 55133-62-5
• MF: C₄H₃N₃O₂
• MW: 125.085520029068
• CID: 352743
• PubChem ID: 13015879
• Update Time: 2025-04-19

Pyrimidine, nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, nitro-
• 2-nitropyrimidine
• UQOKRDJILZMZKU-UHFFFAOYSA-N
• 55133-62-5
• SCHEMBL57064
• DTXSID10515271
• nitropyrimidine

• Inchi： 1S/C4H3N3O2/c8-7(9)4-5-2-1-3-6-4/h1-3H
• InChI Key： UQOKRDJILZMZKU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 125.02259
• Monoisotopic Mass: 125.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 68.92